Cas no 94741-42-1 (1-(2-Chloro-6,7-dimethoxyquinolin-3-yl)ethanone)

• Product Name: 1-(2-Chloro-6,7-dimethoxyquinolin-3-yl)ethanone
• CAS No: 94741-42-1
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• CID: 1094594
• PubChem ID: 13301748
• Update Time: 2025-11-06

1-(2-Chloro-6,7-dimethoxyquinolin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6,7-dimethoxyquinolin-3-yl)ethanone
• 94741-42-1
• SB71143
• 1-(2-chloro-6,7-dimethoxyquinolin-3-yl)ethan-1-one

• Inchi： 1S/C13H12ClNO3/c1-7(16)9-4-8-5-11(17-2)12(18-3)6-10(8)15-13(9)14/h4-6H,1-3H3
• InChI Key： BBDMHNKPFAZODR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=O)C=C2C=C(C(=CC2=N1)OC)OC

Computed Properties

• Exact Mass: 265.0505709g/mol
• Monoisotopic Mass: 265.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4Ų

Additional information on 1-(2-Chloro-6,7-dimethoxyquinolin-3-yl)ethanone

Comprehensive Overview of 1-(2-Chloro-6,7-dimethoxyquinolin-3-yl)ethanone (CAS No. 94741-42-1)

1-(2-Chloro-6,7-dimethoxyquinolin-3-yl)ethanone is a specialized organic compound with significant applications in pharmaceutical research and material science. This compound, identified by its CAS number 94741-42-1, belongs to the quinoline derivative family, which is renowned for its diverse biological activities. The presence of chloro and dimethoxy substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders.

The structural uniqueness of 1-(2-Chloro-6,7-dimethoxyquinolin-3-yl)ethanone has garnered attention in recent years, especially with the growing interest in quinoline-based therapeutics. Its electron-rich aromatic system allows for versatile chemical modifications, enabling the development of novel compounds with improved efficacy. In the context of AI-driven drug design, this molecule is frequently studied for its pharmacophore properties, which are critical for virtual screening and molecular docking simulations. Such applications align with the current trend of computational chemistry and machine learning in drug development.

From a synthetic perspective, CAS 94741-42-1 is often utilized as a building block for more complex structures. Its chloroquinoline core is particularly advantageous in constructing heterocyclic compounds, which are prevalent in antimicrobial and anticancer agents. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors, a hot topic in precision medicine. The compound's stability under various reaction conditions further underscores its utility in high-throughput screening and combinatorial chemistry.

Environmental and safety considerations are also paramount when handling 1-(2-Chloro-6,7-dimethoxyquinolin-3-yl)ethanone. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. The compound's low toxicity profile makes it suitable for academic research and industrial-scale production, aligning with the increasing demand for sustainable chemistry practices. This aspect resonates with the global push toward green chemistry and eco-friendly synthesis methods.

In summary, 1-(2-Chloro-6,7-dimethoxyquinolin-3-yl)ethanone (CAS No. 94741-42-1) is a multifaceted compound with broad applications in medicinal chemistry and material science. Its relevance in drug discovery, computational modeling, and sustainable synthesis positions it as a key player in modern scientific research. As the field evolves, this compound is likely to remain at the forefront of innovative therapeutic development and chemical engineering breakthroughs.